Cas no 134767-82-1 (2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid)

2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid
- {2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
- EN300-261613
- Z1508927858
- 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid
- 2-(2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl)acetic acid
- 2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}aceticacid
- AKOS033905289
- G51757
- 134767-82-1
- JFA76782
-
- MDL: MFCD24480129
- Inchi: InChI=1S/C9H12O4S/c10-7(11)5-6-8(12)13-9(14-6)3-1-2-4-9/h6H,1-5H2,(H,10,11)
- InChI Key: KZPNJNAEUVMDMA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 216.04563003Da
- Monoisotopic Mass: 216.04563003Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 88.9Ų
2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-261613-2.5g |
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid |
134767-82-1 | 95.0% | 2.5g |
$1034.0 | 2025-03-21 | |
Chemenu | CM469126-250mg |
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid |
134767-82-1 | 95%+ | 250mg |
$279 | 2023-01-19 | |
Enamine | EN300-261613-1.0g |
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid |
134767-82-1 | 95.0% | 1.0g |
$528.0 | 2025-03-21 | |
Enamine | EN300-261613-10.0g |
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid |
134767-82-1 | 95.0% | 10.0g |
$2269.0 | 2025-03-21 | |
1PlusChem | 1P01C5CR-5g |
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid |
134767-82-1 | 95% | 5g |
$1953.00 | 2023-12-22 | |
A2B Chem LLC | AW45627-5g |
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid |
134767-82-1 | 95% | 5g |
$1646.00 | 2024-04-20 | |
Aaron | AR01C5L3-50mg |
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid |
134767-82-1 | 95% | 50mg |
$164.00 | 2025-02-09 | |
Aaron | AR01C5L3-1g |
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid |
134767-82-1 | 95% | 1g |
$751.00 | 2025-02-09 | |
Aaron | AR01C5L3-5g |
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid |
134767-82-1 | 95% | 5g |
$2129.00 | 2025-02-09 | |
A2B Chem LLC | AW45627-250mg |
2-{2-oxo-1-oxa-4-thiaspiro[4.4]nonan-3-yl}acetic acid |
134767-82-1 | 95% | 250mg |
$263.00 | 2024-04-20 |
2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid Related Literature
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Pranav Tiwari,Navpreet Kaur,Vinay Sharma,Hyeonggon Kang,Jamal Uddin New J. Chem., 2019,43, 17058-17068
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
Additional information on 2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid
Comprehensive Overview of 2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid (CAS No. 134767-82-1): Properties, Applications, and Innovations
2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid (CAS No. 134767-82-1) is a specialized organic compound with a unique spirocyclic structure, combining both oxygen and sulfur heteroatoms. This molecular architecture endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and green chemistry. Its IUPAC name reflects its complex ring system, which features a 1-oxa-4-thiaspiro[4.4]nonane core linked to an acetic acid moiety. Researchers and industries are increasingly exploring its potential due to its versatility and compatibility with sustainable synthesis methods.
The compound’s CAS No. 134767-82-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular formula and weight are often queried in spectroscopy and chromatography analyses, particularly in quality control protocols. Recent advancements in computational chemistry have enabled deeper insights into its conformational stability and reactivity, addressing common questions about its solubility and thermal behavior. These properties are pivotal for applications in drug delivery systems and biodegradable polymers, aligning with the global push toward eco-friendly materials.
In the context of user search trends, queries such as "synthesis of spirocyclic compounds" or "applications of thioether derivatives" highlight the growing demand for specialized knowledge about this compound. Its mechanism of action in catalysis and ligand design is another hot topic, particularly in metal-organic frameworks (MOFs) research. Additionally, its role in peptide modification and prodrug development has garnered attention, as evidenced by rising searches for "functionalized acetic acid derivatives." These trends underscore the compound’s relevance in cutting-edge scientific endeavors.
From a synthetic chemistry perspective, 2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid is synthesized via multistep organic reactions, often involving cyclization and oxidation steps. Optimizing its yield and purity is a frequent challenge, driving innovations in microwave-assisted synthesis and flow chemistry. Environmental concerns have also spurred interest in solvent-free or water-based synthesis routes, resonating with the green chemistry movement. These methodologies are frequently discussed in academic forums and patent filings, reflecting their industrial applicability.
The compound’s spectroscopic characterization, including NMR, IR, and mass spectrometry data, is essential for verifying its structure. Users often search for "spectral data of CAS 134767-82-1" or "HPLC methods for spirocyclic acids," emphasizing the need for reliable analytical protocols. Furthermore, its stability under various pH conditions and compatibility with excipients are critical for formulation scientists, particularly in controlled-release drug systems.
In summary, 2-{2-oxo-1-oxa-4-thiaspiro4.4nonan-3-yl}acetic acid (CAS No. 134767-82-1) represents a nexus of structural novelty and functional versatility. Its applications span life sciences, materials engineering, and sustainable chemistry, addressing contemporary challenges in research and industry. As interest in heterocyclic compounds and spirocyclic architectures grows, this compound is poised to remain a focal point of scientific inquiry and innovation.
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